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Compound of Interest

Compound Name: C.l.Solvent yellow 176

Cat. No.: B077638

C.l. Solvent Yellow 176: An In-Depth Technical
Guide

CAS Number: 10319-14-9

This technical guide provides a comprehensive overview of C.I. Solvent Yellow 176, a
quinoline-based dye used in various industrial applications. The information is intended for
researchers, scientists, and professionals in drug development and materials science who
require detailed technical information.

Chemical and Physical Properties

C.l. Solvent Yellow 176 is a reddish to brilliant yellow powder known for its high thermal stability
and light fastness.[1][2] It is sparingly soluble in many organic solvents and insoluble in water.

[3]

Table 1: Chemical and Physical Data for C.I. Solvent Yellow 176
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Property Value Reference
CAS Number 10319-14-9 [4]
C.I. Number 47023 [2]
Molecular Formula C18H10BrNO3 [4]
Molecular Weight 368.18 g/mol [4]
Appearance Reddish yellow to brilliant o

yellow powder
Melting Point 218-220 °C [11[31[5]
Heat Resistance 260-280 °C [11[2]
Light Fastness 7 [1]

Solubility

Soluble in acetone and

dimethylformamide; insoluble

in ethanol and water.

[1]

Maximum Absorption (Amax)

420 nm

[1]

Toxicological and Safety Information

As with any chemical substance, appropriate safety precautions should be taken when
handling C.I. Solvent Yellow 176.

Table 2: Toxicological and Safety Data
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Parameter Value Reference
Acute Oral Toxicity (Rat) LD50: 8200 mg/kg [3]
Fish Toxicity LC50: 1100 mg/L [3]

May cause skin and eye
Hazards T )
irritation. Harmful if swallowed.

Safety goggles, rubber gloves,
Personal Protective Equipment  and an approved respirator are  [3]
recommended.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of C.l. Solvent Yellow 176 are
not readily available in the public domain, likely due to their proprietary nature. However, a
general application protocol for coloring plastics is described below.

Application in Plastics Coloring

C.l. Solvent Yellow 176 is widely used for coloring a variety of plastics due to its excellent heat
resistance and light fastness.[1][5]

Materials:

C.l. Solvent Yellow 176 dye

Polymer resin (e.g., PS, ABS, PMMA, PC, PET)

Titanium dioxide (for opaque shades, optional)

Mixer or extruder

Procedure:

o Determine the desired color concentration. For transparent tones, a typical dosage is
0.02%-0.05% by weight of the polymer.[1] For opaque tones, a dosage of approximately
0.1% is common, often in combination with titanium dioxide.[1]
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e Dry blend the C.I. Solvent Yellow 176 powder with the polymer resin pellets or powder until a
homogenous mixture is achieved.

e For opaque applications, add the appropriate amount of titanium dioxide to the blend and
mix thoroughly.

e Process the mixture using standard plastics processing techniques such as injection molding
or extrusion. The processing temperature should be within the heat stability range of the dye.
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Workflow for Coloring Plastics with C.l. Solvent Yellow 176.
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Potential Analytical Methodology

While a specific, validated analytical method for C.I. Solvent Yellow 176 was not found, a
reverse-phase high-performance liquid chromatography (RP-HPLC) method could likely be
adapted from methodologies used for similar quinoline-based dyes. The following is a
proposed, non-validated starting point for method development.

Proposed RP-HPLC Method:

e Column: C18 stationary phase

¢ Mobile Phase: A gradient of methanol and water.

o Detector: UV-Vis detector set to the Amax of the dye (420 nm).

o Standard Preparation: Prepare a stock solution of C.I. Solvent Yellow 176 in a suitable
solvent (e.g., acetone or dimethylformamide) and perform serial dilutions to create calibration
standards.

Sample Preparation HPLC Analysis Data Analysis

Dlssolvg Sl i Filter through 0.45 pm filter [-{—( Inject onto C18 Column Elute with Methanol/Water Gradient Detect at 420 nm |- Q].Jam].fy using
Appropriate Solvent Calibration Curve

Click to download full resolution via product page
Proposed Analytical Workflow for C.I. Solvent Yellow 176.

Applications

The primary application of C.l. Solvent Yellow 176 is in the coloration of various materials.

Table 3: Recommended Applications of C.I. Solvent Yellow 176
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Application Suitability Reference
Polystyrene (PS) Recommended [1]
Acrylonitrile Butadiene Styrene

Recommended [1]
(ABS)
Polymethyl Methacrylate

Recommended [1]
(PMMA)
Polycarbonate (PC) Recommended [1]
Polyethylene Terephthalate

Recommended [1]
(PET)
Unplasticized Polyvinyl

] Recommended [1]

Chloride (PVC-U)
Polyamide 6 (PAG) Not Recommended [1]
Polyamide 66 (PA66) Not Recommended [1]
Inks Suitable [1]
Fibers Recommended for Polyester [1]

Signaling Pathways

As C.I. Solvent Yellow 176 is an industrial dye, there is no information available regarding its
involvement in biological signaling pathways.

Logical Relationships in Purification

A general approach to the purification of dyes often involves the removal of inorganic salts and
other impurities. A logical workflow for a potential purification process is outlined below.
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General Logical Workflow for Dye Purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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14-9-details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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